Cas no 57918-95-3 (2-Pentanone, 4-methyl-5-phenyl-)

• Product Name: 2-Pentanone, 4-methyl-5-phenyl-
• CAS No: 57918-95-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 343766
• PubChem ID: 12277037
• Update Time: 2025-04-19

2-Pentanone, 4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-methyl-5-phenyl-
• 4-methyl-5-phenylpentan-2-one
• 57918-95-3
• SCHEMBL10835297
• DTXSID40483732
• AKOS014048485

• Inchi： 1S/C12H16O/c1-10(8-11(2)13)9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
• InChI Key： CXICCRKAEZRHHD-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07